5-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(p-tolyl)pyrrolidine-3-carboxamide
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Description
5-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(p-tolyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H20N4O3 and its molecular weight is 376.416. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research into compounds similar to 5-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1-(p-tolyl)pyrrolidine-3-carboxamide focuses on their synthesis and potential biological activities. For instance, novel derivatives of 6-oxo-pyridine-3-carboxamide have been synthesized and evaluated for their antibacterial and antifungal activities, showing broad-spectrum antibacterial activity and equipotency to Amphotericin B against Aspergillus fumigatus. These findings underscore the potential of such compounds in developing new antimicrobial agents (El-Sehrawi et al., 2015).
Non-Linear Optical (NLO) and Molecular Docking Studies
Another area of application is in the field of materials science and drug discovery, where synthesized compounds related to the one have been characterized and investigated for their non-linear optical properties and potential anticancer activities through molecular docking studies. Such research highlights the versatility of these compounds in both materials science and medicinal chemistry (Jayarajan et al., 2019).
Development of Functionalized Heterocycles
Furthermore, research into the synthesis of N-protected methyl 5-substituted-4-hydroxypyrrole-3-carboxylates and other heterocycles from similar compounds showcases the importance of these chemical structures in developing new functionalized heterocycles. This research is crucial for pharmaceutical and organic chemistry, providing new pathways for synthesizing complex molecules (Grošelj et al., 2013).
Antimicrobial Drug Synthesis
The synthesis of 5-oxo-1-phenyl-4-(substituted methyl) pyrrolidine-3-carboxylic acid derivatives for potential use as antibacterial drugs highlights the ongoing research into utilizing similar compounds for medical applications. These studies demonstrate the compounds' ability to combat microbial resistance, providing a foundation for developing new antimicrobial agents (Devi et al., 2018).
Properties
IUPAC Name |
1-(4-methylphenyl)-5-oxo-N-[(4-oxo-3H-phthalazin-1-yl)methyl]pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O3/c1-13-6-8-15(9-7-13)25-12-14(10-19(25)26)20(27)22-11-18-16-4-2-3-5-17(16)21(28)24-23-18/h2-9,14H,10-12H2,1H3,(H,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCIMGNDYCRMZJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=NNC(=O)C4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.